Cas no 1187963-89-8 (methyl 4-(2-piperidyl)butanoate;hydrochloride)

Methyl 4-(2-piperidyl)butanoate hydrochloride is a piperidine derivative with applications in pharmaceutical and organic synthesis. The compound features a methyl ester group and a secondary amine functionality, making it a versatile intermediate for the preparation of bioactive molecules. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The structural motif of the piperidine ring is commonly found in medicinal chemistry, particularly in the development of CNS-targeting agents. This compound is suitable for further functionalization, including reduction, alkylation, or amidation, offering flexibility in synthetic routes. High purity grades are available to meet rigorous research and industrial standards.
methyl 4-(2-piperidyl)butanoate;hydrochloride structure
1187963-89-8 structure
Product Name:methyl 4-(2-piperidyl)butanoate;hydrochloride
CAS No:1187963-89-8
MF:C10H20ClNO2
MW:221.72430229187
CID:5265785
Update Time:2026-03-09

methyl 4-(2-piperidyl)butanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(piperidin-2-yl)butanoate hydrochloride
    • Methyl4-(piperidin-2-yl)butanoatehydrochloride
    • methyl 4-(2-piperidyl)butanoate;hydrochloride
    • Inchi: 1S/C10H19NO2.ClH/c1-13-10(12)7-4-6-9-5-2-3-8-11-9;/h9,11H,2-8H2,1H3;1H
    • InChI Key: FNUSPKGUYMLVRN-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(CCCC1CCCCN1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 159
  • Topological Polar Surface Area: 38.3

methyl 4-(2-piperidyl)butanoate;hydrochloride Pricemore >>

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Additional information on methyl 4-(2-piperidyl)butanoate;hydrochloride

Recent Advances in the Study of Methyl 4-(2-piperidyl)butanoate Hydrochloride (CAS: 1187963-89-8)

Methyl 4-(2-piperidyl)butanoate hydrochloride (CAS: 1187963-89-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperidine moiety and ester functionality, has been the subject of recent research due to its potential applications in the development of novel therapeutic agents. The following sections provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of methyl 4-(2-piperidyl)butanoate hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing production costs. The method involves a multi-step process starting from commercially available piperidine derivatives, followed by esterification and hydrochloride salt formation. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that methyl 4-(2-piperidyl)butanoate hydrochloride exhibits promising activity as a modulator of central nervous system (CNS) receptors. In vitro studies demonstrated its affinity for sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and cancer. Additionally, preliminary in vivo studies in rodent models have shown potential neuroprotective effects, suggesting its utility in conditions such as Alzheimer's disease and Parkinson's disease.

The compound's pharmacokinetic profile has also been a focus of recent research. A 2024 study published in Drug Metabolism and Disposition reported favorable absorption and distribution characteristics, with good blood-brain barrier penetration. However, the study also noted rapid metabolism, which may necessitate the development of prodrug formulations or co-administration with metabolic inhibitors to enhance bioavailability.

In the context of drug development, methyl 4-(2-piperidyl)butanoate hydrochloride has been explored as a building block for more complex molecules. Researchers have utilized its piperidine core to design derivatives with enhanced selectivity and potency for specific biological targets. For instance, a recent patent application disclosed a series of compounds derived from this scaffold that show potent activity against opioid receptors, with potential applications in pain management.

Despite these promising findings, challenges remain in the development of methyl 4-(2-piperidyl)butanoate hydrochloride-based therapeutics. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. Ongoing research is also exploring the compound's potential in combination therapies, particularly in oncology and neurology.

In conclusion, methyl 4-(2-piperidyl)butanoate hydrochloride (CAS: 1187963-89-8) represents a versatile and pharmacologically interesting compound with multiple potential applications in drug discovery. Recent advancements in its synthesis, pharmacological characterization, and derivative development have positioned it as a valuable tool for medicinal chemists. Further research is warranted to fully exploit its therapeutic potential and overcome existing challenges in its development.

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